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Compound of Interest

Compound Name: 2-Methoxyethyl Chloroacetate

CAS No.: 13361-36-9

Cat. No.: B081098

Get Quote

2-Methoxyethyl chloroacetate (CAS No. 13361-36-9) is a specialized organic building block

increasingly utilized in the fine chemical and pharmaceutical industries. As a bifunctional

molecule, it incorporates a reactive chloroacetate group, which is an excellent electrophile for

alkylation reactions, and a 2-methoxyethyl ester moiety. This latter group can modify the

solubility and pharmacokinetic properties of a target molecule or serve as a protecting group

that can be cleaved under specific conditions. Its utility lies in its ability to introduce the

CH₂COOCH₂CH₂OCH₃ fragment into a variety of molecular scaffolds, making it a valuable

reagent in the synthesis of complex organic molecules and active pharmaceutical ingredients

(APIs). This guide provides a comprehensive overview of its commercial availability, quality

control standards, handling protocols, and applications relevant to the research and drug

development sectors.

Part 1: Commercial Sourcing and Procurement
Supplier Landscape and Global Availability
2-Methoxyethyl chloroacetate is readily available from major global chemical suppliers that

specialize in research and bulk chemicals. It is typically marketed for research and
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development (R&D) or manufacturing use only and is not intended for medical or direct

consumer applications[1].

Key international suppliers include:

Tokyo Chemical Industry (TCI): TCI is a prominent supplier offering 2-Methoxyethyl
chloroacetate with a typical purity of greater than 97.0% as determined by Gas

Chromatography (GC)[2][3]. They provide global distribution with regional stock information

available for North America, Europe, and Asia-Pacific.

Sigma-Aldrich (Merck): As a leading supplier of laboratory and specialty chemicals, Sigma-

Aldrich and its associated brands are a reliable source for this reagent.

Aladdin Scientific: This supplier also lists 2-Methoxyethyl chloroacetate, specifying a

minimum purity of 97% (GC) and classifying it under their "Organic Building Blocks" product

family[1].

PureSynth: PureSynth offers the compound for laboratory and analytical use, also with a

stated purity of 97.0% (GC)[4].

Procurement for research purposes is straightforward through the suppliers' online catalogs.

For bulk quantities required in pilot-scale or manufacturing, it is advisable to contact the

suppliers directly to request a bulk quote[2].

Typical Commercial Grades and Specifications
The compound is generally available in a single, high-purity grade suitable for most synthetic

applications. The key specifications provided by vendors are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.calpaclab.com/2-methoxyethyl-chloroacetate-min-97-gc-1-gram/ala-m158851-1g
https://www.benchchem.com/product/b081098/docs?utm_src=pdf-body#introduction-the-role-of-2-methoxyethyl-chloroacetate-in-modern-synthesis
https://www.benchchem.com/product/b081098/docs?utm_src=pdf-body#introduction-the-role-of-2-methoxyethyl-chloroacetate-in-modern-synthesis
https://www.tcichemicals.com/IN/en/p/C1346
https://www.tcichemicals.com/AU/en/p/C1346
https://www.benchchem.com/product/b081098/docs?utm_src=pdf-body#introduction-the-role-of-2-methoxyethyl-chloroacetate-in-modern-synthesis
https://www.calpaclab.com/2-methoxyethyl-chloroacetate-min-97-gc-1-gram/ala-m158851-1g
https://pure-synth.com/product-detail/2-methoxyethyl-chloroacetate-97-0-gc-19950
https://www.tcichemicals.com/IN/en/p/C1346
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Specification Source(s)

Product Name 2-Methoxyethyl Chloroacetate [1][2]

Synonyms
Chloroacetic Acid 2-

Methoxyethyl Ester
[2][4]

CAS Number 13361-36-9 [1][4]

Molecular Formula C₅H₉ClO₃ [1][4]

Molecular Weight 152.57 g/mol [1][4]

Appearance
Colorless to Almost Colorless

Clear Liquid
[2]

Purity (by GC) >97.0% [2][3][4]

Procurement Workflow for Research and Development
Acquiring specialty chemicals for drug development requires a systematic approach to ensure

quality and consistency. The following workflow outlines the best practices for qualifying a

supplier and procuring 2-Methoxyethyl chloroacetate.
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Caption: Workflow for Supplier Qualification and Material Procurement.
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Part 2: Quality Control and Analytical
Characterization
Ensuring the identity and purity of starting materials is a cornerstone of scientific integrity and

reproducible research. While suppliers provide a Certificate of Analysis (CofA), independent

verification is often a necessary step in a regulated drug development environment.

Primary Analytical Methods
Gas Chromatography (GC): As indicated by virtually all commercial suppliers, GC is the

standard method for determining the purity of 2-Methoxyethyl chloroacetate[2][3]. A Flame

Ionization Detector (FID) is typically used due to its high sensitivity to organic compounds.

The method separates the main component from volatile impurities and residual starting

materials.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the

molecular structure. The spectrum provides unambiguous evidence of the 2-methoxyethyl

and chloroacetyl moieties through characteristic chemical shifts and splitting patterns[5].

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used as a rapid identity check,

confirming the presence of key functional groups such as the ester carbonyl (C=O) and C-O

bonds.

Experimental Protocol: Purity Verification by GC-FID
This protocol describes a general method for verifying the purity of commercially supplied 2-
Methoxyethyl chloroacetate. It is based on standard methodologies for analyzing similar

volatile organic compounds[6][7][8].

Objective: To determine the purity of 2-Methoxyethyl chloroacetate by percentage area from

the resulting chromatogram.

Materials & Equipment:

2-Methoxyethyl chloroacetate sample

High-purity solvent for dilution (e.g., Methylene Chloride or Ethyl Acetate)
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Gas Chromatograph with FID detector

Appropriate capillary column (e.g., a mid-polarity column like a DB-624 or equivalent)

Autosampler vials and caps

Microsyringe

Procedure:

Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable

solvent. Ensure the sample is fully dissolved.

Instrument Setup:

Injector: Set temperature to 250 °C. Use a split injection mode (e.g., 50:1 split ratio).

Oven Program: Start at 60 °C, hold for 2 minutes. Ramp the temperature at 10 °C/min to

240 °C. Hold for 5 minutes.

Detector (FID): Set temperature to 280 °C.

Carrier Gas (Helium or Nitrogen): Set to a constant flow rate (e.g., 1.0 mL/min).

Injection: Inject 1 µL of the prepared sample into the GC.

Data Acquisition: Acquire the chromatogram for the full duration of the oven program.

Analysis: Integrate all peaks in the chromatogram. Calculate the purity by dividing the peak

area of 2-Methoxyethyl chloroacetate by the total area of all peaks and multiplying by 100.

The retention time should be compared to a previously run standard if available.

Causality: The choice of a mid-polarity column is crucial for achieving good separation between

the analyte and potential impurities, such as residual chloroacetic acid or 2-methoxyethanol.

The temperature ramp ensures that both more volatile and less volatile impurities are eluted

and detected.

Part 3: Safe Handling, Storage, and Disposal
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Proper handling of 2-Methoxyethyl chloroacetate is essential for laboratory safety. The

information provided here is a synthesis of data from various Safety Data Sheets (SDS)[3][9].

Hazard Identification and Personal Protective Equipment
(PPE)
The compound presents several hazards that necessitate careful handling:

H315: Causes skin irritation[3][9].

H319: Causes serious eye irritation[3][9].

H227: Combustible liquid[2][3].

Mandatory PPE (Precautionary Statement P280):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat. For larger quantities, consider flame-retardant

antistatic protective clothing.

All work should be conducted in a well-ventilated area or inside a chemical fume hood[10].

Storage and Stability
Storage Temperature: Recommended storage is at room temperature[4].

Conditions: Keep the container tightly closed in a dry and well-ventilated place[11]. It is

critical to keep the compound away from heat, sparks, open flames, and other ignition

sources[3].

Incompatible Materials: Avoid contact with strong acids, strong bases, and oxidizing

agents[10].

Disposal Considerations
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Chemical waste must be disposed of in accordance with all applicable national and local

regulations.

Do not mix with other waste.

Leave the chemical in its original container if possible.

Handle uncleaned, empty containers as you would the product itself.

The following diagram illustrates the lifecycle of safe chemical handling for this reagent.
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Caption: A workflow outlining key safety considerations.
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Part 4: Applications in Drug Discovery and Organic
Synthesis
2-Methoxyethyl chloroacetate serves primarily as an alkylating agent. Its chloroacetyl group

is susceptible to nucleophilic substitution, allowing for the covalent attachment of the 2-

methoxyethyl ester fragment to a wide range of substrates.

Synthesis of Heterocycles: It can be used in reactions with amines, thiols, and other

nucleophiles to form heterocyclic structures, which are prevalent scaffolds in many drug

molecules.

Ester Analogue Synthesis: In medicinal chemistry, modifying ester groups is a common

strategy to tune a drug candidate's properties. 2-Methoxyethyl chloroacetate allows for the

direct incorporation of a methoxyethyl ester, which can alter a compound's polarity, metabolic

stability, and cell permeability compared to simpler methyl or ethyl esters.

Precursor for Complex Building Blocks: The compound is a starting point for more elaborate

synthetic intermediates. For instance, the chloro- group can be displaced, and the ester can

be subsequently hydrolyzed or transesterified to reveal a carboxylic acid or another ester,

respectively. This versatility is valuable in multi-step syntheses common in drug

discovery[12]. The synthesis of related methoxyacetic acid esters often involves the reaction

of a chloroacetic acid ester with an alkali metal methoxide, highlighting the core reactivity of

this class of compounds[13].
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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